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An In-depth Technical Guide to Anhydrous Sodium
Carbonate
Introduction

Anhydrous sodium carbonate (Na₂CO₃), commonly known as soda ash, is a fundamental

inorganic compound with extensive applications across various industrial and scientific sectors.

[1][2] It is the sodium salt of carbonic acid and is a white, odorless, crystalline solid.[1][3][4] This

guide provides a comprehensive overview of its chemical formula, properties, and applications,

with a focus on its relevance to researchers, scientists, and drug development professionals.

Chemical Formula and Synonyms
Chemical Formula: Na₂CO₃[1][2]

Synonyms: Soda ash, washing soda, soda crystals, disodium carbonate, calcined soda.[1]

[5][6][7]

Properties of Anhydrous Sodium Carbonate
Anhydrous sodium carbonate is a stable, hygroscopic white powder.[1][8] It readily absorbs

moisture from the air, which can lead to caking.[9] The physical and chemical properties of

anhydrous sodium carbonate are summarized in the table below.
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Quantitative Data Summary
Property Value References

Molar Mass 105.99 g/mol [1][4][8][9]

Appearance
White, odorless, hygroscopic

solid/powder
[1][3][9]

Density 2.54 g/cm³ at 25°C [1][3][10]

Melting Point 851 °C (1564 °F) [3][5][8][9]

Boiling Point Decomposes at 1600 °C [4][8][10]

Solubility in Water 22 g/100 mL at 20 °C [8][10]

pH of Solution ~11.5 (50 g/L solution at 25°C) [10]

Crystal Structure Monoclinic [3]

Refractive Index 1.535 [8]

Chemical Behavior and Reactions
Anhydrous sodium carbonate is a strong base.[11] In aqueous solutions, it hydrolyzes to form

a basic solution due to the release of hydroxide ions (OH⁻).[4][12] It readily reacts with acids to

produce carbon dioxide gas, water, and the corresponding sodium salt.[12] An aqueous

solution of sodium carbonate will also absorb carbon dioxide from the air to form sodium

bicarbonate.[4][12]
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Key chemical reactions of sodium carbonate.
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Applications in Research and Drug Development
Anhydrous sodium carbonate is a versatile reagent with numerous applications in scientific

research and the pharmaceutical industry.

pH Regulation and Buffering: It is widely used to control the pH of solutions in various

chemical and pharmaceutical processes.[6][13][14] Its buffering capacity is crucial for

maintaining the stability and efficacy of many pharmaceutical formulations.[13][14]

Active Pharmaceutical Ingredient (API) Synthesis: Sodium carbonate serves as a key raw

material or intermediate in the synthesis of several active pharmaceutical ingredients.[11][13]

Excipient in Formulations: In pharmaceutical formulations, it can be used as a binder and

disintegrant in tablets.[14] In effervescent tablets and powders, it reacts with an acid to

produce carbon dioxide, leading to the desired effervescence.[14][15]

Water Softening: In laboratory and industrial settings, it is used to soften water by

precipitating calcium and magnesium ions.[6]

Experimental Protocols
Determination of Purity by Titration
This protocol outlines the titrimetric determination of the purity of an anhydrous sodium
carbonate sample using hydrochloric acid as the titrant.

Principle: The purity of sodium carbonate is determined by titrating a known weight of the

sample with a standardized solution of a strong acid, such as hydrochloric acid (HCl). The

reaction proceeds in two stages, but the overall reaction is:

Na₂CO₃ + 2HCl → 2NaCl + H₂O + CO₂

The endpoint is typically detected using an indicator like methyl orange or bromocresol green.

[16][17]

Reagents and Equipment:

Anhydrous sodium carbonate sample
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Standardized 0.1 M Hydrochloric Acid (HCl) solution

Methyl orange or bromocresol green indicator

Distilled water

Analytical balance

250 mL Erlenmeyer flasks

50 mL burette

Pipettes and beakers

Procedure:

Sample Preparation: Accurately weigh approximately 0.20-0.25 g of the dried anhydrous

sodium carbonate sample into a 250 mL Erlenmeyer flask.[16]

Dissolution: Add about 100 mL of distilled water to the flask and swirl gently to dissolve the

sample completely.[16]

Indicator Addition: Add 2-3 drops of methyl orange or bromocresol green indicator to the

solution. The solution will turn yellow (methyl orange) or blue (bromocresol green).[16][17]

Titration: Fill the burette with the standardized 0.1 M HCl solution and record the initial

volume. Titrate the sodium carbonate solution with the HCl until the indicator changes color.

For methyl orange, the endpoint is a persistent orange-pink color. For bromocresol green,

the endpoint is an intermediate green color.[16][17][18]

Boiling (for Bromocresol Green): If using bromocresol green, gently boil the solution near the

endpoint for a few minutes to expel dissolved CO₂. The color may revert to blue. Cool the

solution and continue titrating until the green endpoint is stable.[16]

Record and Repeat: Record the final burette volume. Repeat the titration at least two more

times with fresh samples for accuracy.[18]
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Calculation of Purity: The percentage purity of sodium carbonate can be calculated using the

following formula:

% Purity = (V × M × E / W) × 100

Where:

V = Volume of HCl used in liters

M = Molarity of HCl

E = Equivalent weight of Na₂CO₃ (52.995 g/mol )

W = Weight of the sample in grams
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Workflow for determining the purity of anhydrous sodium carbonate.
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Industrial Production: The Solvay Process
The Solvay process is the primary industrial method for producing sodium carbonate.[19] The

raw materials for this process are readily available and inexpensive: salt brine (NaCl) and

limestone (CaCO₃).[19] The process is known for its efficiency as it recycles its ammonia

catalyst.

The key steps in the Solvay process are:

Ammoniation of Brine: A concentrated brine solution is saturated with ammonia.

Carbonation: Carbon dioxide is bubbled through the ammoniated brine, causing the

precipitation of sodium bicarbonate (NaHCO₃), which is less soluble than sodium chloride in

the ammoniated solution.

Calcination: The precipitated sodium bicarbonate is filtered and then heated to produce

anhydrous sodium carbonate (soda ash). The carbon dioxide produced in this step is

recycled back into the carbonation tower.

Ammonia Recovery: The ammonium chloride solution from the carbonation step is reacted

with calcium hydroxide (produced from heating limestone) to regenerate ammonia for reuse.
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Simplified flowsheet of the Solvay process for sodium carbonate production.
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Safety and Handling
Anhydrous sodium carbonate is irritating to the eyes, respiratory system, and skin.[8] It is

classified as a serious eye irritant.[10][20][21][22] When handling, appropriate personal

protective equipment, including safety glasses and gloves, should be worn.[10] It is important

to avoid generating dust and to ensure adequate ventilation.[10] Store in a cool, dry, well-

ventilated area away from moisture and incompatible materials such as strong acids.[5][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

http://insidechem.blogspot.com/2017/04/test-method-for-sodium-carbonate-soda.html?m=1
http://insidechem.blogspot.com/2017/04/test-method-for-sodium-carbonate-soda.html?m=1
https://courseworkbank.info/coursework/GCE-A-Level/Chemistry/Determination-of-the-purity-of-Sodium-Carbonate.pdf
https://en.wikipedia.org/wiki/Solvay_process
https://www.carlroth.com/medias/SDB-P028-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDg0NDB8YXBwbGljYXRpb24vcGRmfGFHSTBMMmd4TlM4NU1UYzJORGMyTXpnMU16RXdMMU5FUWw5UU1ESTRYMGRDWDBWT0xuQmtaZ3xkOGE2YTU2ODdiNWE2MzM0NDMyNmFiZjQzNDM0ZWE5YmQ1ZTk1NmFhY2YxYTllNzZhMDEwZmNhMjg0MjE0N2Q2
https://www.chemscience.com/assets/uploads/safety_datasheet/GRM851-sds.pdf
https://www.spectrumchemical.com/media/sds/SO147_AGHS.pdf
https://www.benchchem.com/product/b031695#chemical-formula-and-properties-of-anhydrous-sodium-carbonate
https://www.benchchem.com/product/b031695#chemical-formula-and-properties-of-anhydrous-sodium-carbonate
https://www.benchchem.com/product/b031695#chemical-formula-and-properties-of-anhydrous-sodium-carbonate
https://www.benchchem.com/product/b031695#chemical-formula-and-properties-of-anhydrous-sodium-carbonate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b031695?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

